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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stable isotope Iron-58 (°8Fe),
focusing on its natural abundance, precise isotopic mass, and the experimental protocols
utilized for its analysis. This document is intended to serve as a valuable resource for
professionals in research, science, and drug development who employ isotopic analysis in their
work. Iron-58 is a stable, non-radioactive isotope of iron that occurs naturally.[1] It has found
special applications in metabolic tracer studies to understand iron absorption and excretion,
investigate genetic iron control mechanisms, and in studies of energy expenditure.[1]

Quantitative Data Summary of Iron Isotopes

The following table summarizes the key quantitative data for the four stable isotopes of iron,
providing a clear comparison of their fundamental properties.
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Natural Abundance

Isotope Isotopic Mass (Da) (atom %) Nuclear Spin (I)
s4Fe 53.9396127 (15) 5.845 (35) 0

56Fe 55.9349393 (16) 91.754 (36) 0

57Fe 56.9353958 (16) 2.119 (10) 1/2

seFe 57.9332773 (16) 0.282 (4) 0

Data sourced from WebElements Periodic Table.[2]

Experimental Protocol: Isotopic Analysis of Iron via
MC-ICP-MS

The determination of iron isotopic compositions with high precision is predominantly achieved
using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). This
technique allows for the detection and quantification of minute variations in the isotopic ratios of
iron.[3]

Objective: To determine the isotopic ratio of >8Fe to other stable iron isotopes in a given
sample.

Methodology:
e Sample Preparation:

o Biological or geological samples are first dissolved using appropriate acid digestion
techniques to bring the iron into a solution.

o For many sample types, iron is chromatographically separated from the sample matrix to
minimize isobaric interferences (e.g., from >8Ni on >8Fe and >4Cr on >*Fe).[4][5] However,
for iron-dominated minerals, direct measurement without column chromatography may be
feasible.[6]

 Instrumental Analysis using MC-ICP-MS:
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o The purified iron solution is introduced into the ICP-MS instrument. An argon plasma at
high temperature ionizes the iron atoms.

o The resulting ion beam is directed through a magnetic sector that separates the ions
based on their mass-to-charge ratio.

o Multiple Faraday cup collectors simultaneously measure the ion beams of the different iron
isotopes (e.g., 5*Fe, 5°Fe, >’Fe, 58Fe).[4][7]

o To correct for instrumental mass bias, a standard-sample bracketing (SSB) approach is
commonly used, where measurements of a known isotopic standard (like IRMM-014) are
alternated with the unknown samples.[6][8]

e Data Correction and Analysis:

o Corrections are applied for potential isobaric interferences. For instance, the signal from
34Cr is monitored to correct for its contribution to the mass 54 peak.[4][7]

o The isotopic ratios are typically reported in delta notation (8°°Fe or d>’Fe) in per mil (%o)
deviation relative to the IRMM-014 standard.[8]

Applications in Research and Drug Development

Stable isotopes of iron, particularly >’Fe and >8Fe, are extensively used in nutritional and
metabolic studies.[2] As a non-radioactive tracer, >8Fe is a safe alternative for human studies
investigating:

« lron absorption and bioavailability.[9]
» Metabolic fate of iron in various physiological and pathological conditions.[10]
o Erythropoietic pathways (red blood cell formation).[4]

In drug development, stable isotopes like >8Fe can be incorporated into drug molecules to
serve as tracers for quantitative analysis during pharmacokinetic and metabolic profiling using
techniques like LC-MS.[11]
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Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for the determination of iron isotopic
composition using MC-ICP-MS.
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Biological or ‘Acid Digestion pl Isotope Ratio
Geological Sample Matrix Removal | (Nebulizer) Calculation (5%°Fe)

Click to download full resolution via product page

Caption: Workflow for Iron Isotope Analysis via MC-ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. americanelements.com [americanelements.com]
e 2. WebElements Periodic Table » Iron » isotope data [webelements.com]
» 3. Isotopes of iron - Wikipedia [en.wikipedia.org]

» 4. 1Iron Isotopic Composition of Biological Standards Relevant to Medical and Biological
Applications - PMC [pmc.ncbi.nim.nih.gov]

» 5. Measurement of the enriched stable isotope 58Fe in iron related disorders- comparison of
INAA and MC-ICP-MS - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. Direct measurement of Fe isotope compositions in iron-dominated minerals without
column chromatography using MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC
Publishing) [pubs.rsc.org]

e 7. Frontiers | Iron Isotopic Composition of Biological Standards Relevant to Medical and
Biological Applications [frontiersin.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1265196?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265196?utm_src=pdf-custom-synthesis
https://www.americanelements.com/iron-58-metal-isotope-13968-47-3
https://www.webelements.com/iron/isotopes.html
https://en.wikipedia.org/wiki/Isotopes_of_iron
https://pmc.ncbi.nlm.nih.gov/articles/PMC8563829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8563829/
https://pubmed.ncbi.nlm.nih.gov/30910211/
https://pubmed.ncbi.nlm.nih.gov/30910211/
https://pubs.rsc.org/en/content/articlelanding/2022/ja/d1ja00381j
https://pubs.rsc.org/en/content/articlelanding/2022/ja/d1ja00381j
https://pubs.rsc.org/en/content/articlelanding/2022/ja/d1ja00381j
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2021.696367/full
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2021.696367/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. researchgate.net [researchgate.net]

9. Activable enriched stable isotope iron-58 for monitoring absorption rate of juvenile athletes
for iron: a case study - PubMed [pubmed.ncbi.nlm.nih.gov]

e 10. analytik-jena.com [analytik-jena.com]
e 11. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [A Technical Guide to Iron-58: Natural Abundance,
Isotopic Mass, and Analytical Methodologies]. BenchChem, [2025]. [Online PDF]. Available
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of-iron-58]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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